Cas no 35119-35-8 ((-)-Muscarine Chloride)

• Product Name: (-)-Muscarine Chloride
• CAS No: 35119-35-8
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• CID: 2079849
• PubChem ID: 23617716
• Update Time: 2025-08-05

(-)-Muscarine Chloride Chemical and Physical Properties

Names and Identifiers

• ((2S)-4c-Hydroxy-5t-methyl-(2rH)-tetrahydro-furfuryl)-trimethyl-ammonium
• Chlorid
• chloride
• (+-)-Muscarin
• Jodid
• Tetrachloroaurat(III)
• (+)-muscarine chloride
• (+-)-muscarine
• iodide
• tetrachloroaurate (III)
• (+/-) muscarine chloride
• (+/-)-muscarine
• (+/-)-muscarine chloride
• (+/-)-Muscarine iodide
• (2S,4R,5S)-Muscarine
• Chloride-(2S,4R,5S)-Muscarine
• d,l-Muscarin-chlorid
• d,l-muscarine
• d,l-Muscarin-iodid
• dl-muscarine chloride
• Iodide-(2S,4R,5S)-Muscarine
• Muscarine
• muscarine chloride
• Muscarine II
• Tetrachloroaurate-(2RS,4SR,5RS)-Muscarine
• CS-0179714
• ( inverted exclamation markA)-Muscarine (chloride)
• CHEMBL116600
• (-)-Muscarine Chloride
• (-)-MuscarineChloride
• 35119-35-8
• [2R-(2a,4ss,5a)]-Tetrahydro-4-hydroxy-N,N,N,5-tetramethyl-2-furanmethanaminium Chloride
• DTXSID40861854
• Rel-1-((2R,4S,5R)-4-hydroxy-5-methyltetrahydrofuran-2-yl)-N,N,N-trimethylmethanaminium chloride
• HY-139126

• Inchi： 1S/C9H20NO2.ClH/c1-7-9(11)5-8(12-7)6-10(2,3)4;/h7-9,11H,5-6H2,1-4H3;1H/q+1;/p-1/t7-,8-,9+;/m1./s1
• InChI Key： WUFRNEJYZWHXLC-ZXKHYXLDSA-M
• SMILES： [Cl-].O1[C@H](C)[C@H](C[C@@H]1C[N+](C)(C)C)O

Computed Properties

• Exact Mass: 209.1182566Da
• Monoisotopic Mass: 209.1182566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on (-)-Muscarine Chloride

Introduction to (-)-Muscarine Chloride (CAS No. 35119-35-8)

The compound (-)-Muscarine Chloride, with the CAS registry number 35119-35-8, is a naturally occurring alkaloid that has garnered significant attention in the fields of pharmacology and neuroscience. Derived from certain species of mushrooms, particularly those in the genus Amanita, this compound is renowned for its unique chemical structure and biological activity. Recent studies have shed light on its potential applications in drug development, particularly in treatments targeting muscarinic acetylcholine receptors (mAChRs), which are critical in various physiological processes.

Muscarine, the active component of (-)-Muscarine Chloride, is a cholinergic agent that mimics the action of acetylcholine at muscarinic receptors. This property makes it a valuable tool in research and therapeutic development. The chloride salt form, as indicated by the CAS number 35119-35-8, is commonly used in scientific studies due to its stability and solubility properties. Recent advancements in synthetic chemistry have enabled the production of high-purity (-)-Muscarine Chloride, which is essential for precise dosing in experimental settings.

The chemical structure of (-)-Muscarine Chloride is characterized by a bicyclic framework with hydroxyl and amino groups, contributing to its specific pharmacological profile. Researchers have utilized computational modeling techniques to better understand how these structural features influence receptor binding and activation. For instance, studies using molecular docking simulations have revealed key interactions between (-)-Muscarine Chloride and mAChRs, providing insights into its selectivity for different receptor subtypes.

One of the most promising areas of research involving (-)-Muscarine Chloride is its potential role in treating neurodegenerative diseases such as Alzheimer's disease. By activating muscarinic receptors, this compound may help mitigate cognitive decline and improve memory function. Preclinical trials have demonstrated that low doses of (-)-Muscarine Chloride can enhance learning and memory in animal models without inducing adverse effects associated with other cholinergic agents.

In addition to its therapeutic potential, (-)-Muscarine Chloride has been explored as a tool in basic neuroscience research. Its ability to selectively activate certain mAChR subtypes has made it invaluable for studying receptor-specific signaling pathways. Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing delivery systems for this compound, aiming to enhance its bioavailability and reduce off-target effects.

From a manufacturing perspective, the synthesis of (-)-Muscarine Chloride involves multi-step organic reactions that require precise control over stereochemistry to ensure the correct enantiomeric form. Advanced chromatographic techniques are employed during purification to isolate the desired product with high purity. This rigorous production process underscores the importance of quality control in maintaining the integrity of this compound for both research and clinical applications.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of (-)-Muscarine Chloride as a potential treatment for conditions such as glaucoma and certain types of dementia. These studies leverage cutting-edge methodologies, including biomarker analysis and neuroimaging techniques, to assess therapeutic outcomes comprehensively. The integration of big data analytics into these trials is expected to accelerate the discovery of optimal dosing regimens and patient-specific treatment plans.

In conclusion, (-)-Muscarine Chloride (CAS No. 35119-35-8) stands at the forefront of cholinergic research due to its unique pharmacological properties and versatile applications. As scientific understanding deepens through interdisciplinary collaboration and innovative research approaches, this compound holds immense promise for advancing treatments across multiple therapeutic areas.